5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H18BrNO5
• Molecular Weight: 432.3 g/mol
• IUPAC Name: 5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one
• InChI: InChI=1S/C20H18BrNO5/c1-2-22-15-5-4-13(21)10-14(15)20(25,19(22)24)11-16(23)12-3-6-17-18(9-12)27-8-7-26-17/h3-6,9-10,25H,2,7-8,11H2,1H3
• InChI Key: YJCIGPZUYGAGGY-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC4=C(C=C3)OCCO4)O

Description

5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been suggested that the compound may exert its anti-inflammatory and antioxidant effects by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. In addition, the compound has been found to have a low toxicity profile, which makes it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its high purity and yield, low toxicity profile, and potential therapeutic applications. However, the limitations of using this compound in lab experiments include the need for specialized equipment and expertise for its synthesis and handling, as well as the limited availability of the compound.

Future Directions

There are several future directions for the study of 5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one. These include further studies on its mechanism of action, its potential therapeutic applications in the treatment of cancer and other diseases, and the development of new synthesis methods to improve its yield and purity. In addition, the compound could be further modified to improve its pharmacokinetic properties and reduce its toxicity.

Synthesis Methods

The synthesis of 5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been reported in several studies. One of the most commonly used methods involves the reaction between 3-bromo-1-ethyl-1H-indole-2,3-dione and 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid in the presence of a base. The reaction yields the desired compound with high purity and yield.

Scientific Research Applications

5-bromo-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in scientific research. This compound has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various diseases.